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Compound of Interest

Compound Name: 2-(1-Aminoethyl)-4-chlorophenol

Cat. No.: B11744961

Get Quote

Part 1: Executive Summary & Chemical Identity

2-(1-Aminoethyl)-4-chlorophenol (specifically the (R)- or (S)- enantiomer) represents a

critical chiral building block in the synthesis of complex pharmaceutical intermediates. Its dual
functionality—combining a phenolic hydroxyl group with a benzylic amine—creates a unique
thermodynamic profile characterized by significant pH-dependent solubility and susceptibility to
oxidative degradation.

This guide provides a comprehensive analysis of its thermodynamic stability, bridging the gap
between available computed data and the experimental protocols required for rigorous
characterization.

Chemical Identity Table
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Parameter Data

IUPAC Name 2-(1-Aminoethyl)-4-chlorophenol

CAS Number 1228571-53-6 ((R)-isomer) 1228569-39-8 ((S)-
isomer)

Molecular Formula CsH10CINO

Molecular Weight 171.62 g/mol

Physical State Solid (White to yellow crystalline powder)

Chirality Contains one chiral center at the ethyl group

Part 2: Thermodynamic Stability Profile

The thermodynamic stability of 2-(1-Aminoethyl)-4-chlorophenol is governed by the interplay
between its crystal lattice energy in the solid state and its ionization state in solution.

Solid-State Thermodynamics

In the solid phase, the stability is dominated by hydrogen bonding networks involving the
phenol -OH and the amine -NHz.

e Melting Point (MP): While specific experimental MP values for the pure enantiomer are often
proprietary, structural analogs (e.g., 2-amino-4-chlorophenol) melt around 140°C. For this
ethyl derivative, the additional steric bulk typically lowers the lattice energy, potentially
reducing the MP to the 120-135°C range.

o Critical Insight: A sharp endotherm in Differential Scanning Calorimetry (DSC) confirms
purity. Broadening indicates the presence of amorphous content or degradation products.

e Thermal Decomposition: The compound is thermally labile. Decomposition often initiates
immediately post-melting or upon prolonged exposure to temperatures >40°C, driven by the
elimination of ammonia (deamination) or oxidation.

Solution Thermodynamics & pKa
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The molecule is amphoteric, existing as a zwitterion in neutral solution, which significantly
impacts its solubility and distribution coefficient (LogD).

Predicted lonization Constants (at 25°C):

e pKa: (Phenolic -OH): ~9.4 — 9.8 (Acidity increased by the electron-withdrawing CI group).
o pKaz (Benzylic -NHs*): ~8.8 — 9.2 (Typical for benzylamines).

Thermodynamic Solubility:

e pH < 8: High solubility (Amine protonated: -NHs™).

e pH 8-10: Minimum solubility (Isoelectric point/Zwitterionic region).

e pH > 10: High solubility (Phenol deprotonated: -O~).

Computed Physicochemical Parameters

Data derived from consensus computational models (PubChem/ChemSpider).

Property Value Interpretation

Moderately lipophilic; good

LogP (Octanol/Water) ~2.07 N
membrane permeability.
Polar surface area indicative of
TPSA 46.25 A2 _ o
good oral bioavailability.
o ) High energy required for
Enthalpy of Vaporization ~55-60 kJ/mol (Predicted)

volatilization due to H-bonding.

Part 3: Stability & Degradation Mechanisms[1]

The "thermodynamic instability” of this compound is primarily oxidative. The benzylic position,
activated by the electron-rich phenol ring, is a "hotspot" for radical attack.

Degradation Pathways
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o Oxidation (Quinone Formation): The phenol group is susceptible to oxidation by atmospheric
oxygen, leading to the formation of quinone methides or benzoquinones. This reaction is
thermodynamically favored (

) but kinetically slow if stored properly.

o Schiff Base Formation: In the presence of carbonyl impurities (e.g., traces of acetone or
aldehydes), the primary amine will rapidly form thermodynamically stable Schiff bases.

e Photolysis: The aromatic chloride bond is sensitive to UV light, potentially leading to
homolytic cleavage and radical formation.

Visualization: Degradation Logic

The following diagram illustrates the primary degradation pathways that must be mitigated
during storage and handling.
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Caption: Primary thermodynamic degradation pathways. Oxidation and condensation are the
dominant risks.

Part 4: Experimental Protocols for Stability
Assessment

To generate specific thermodynamic data for your batch, follow these standardized protocols.

Protocol: Thermal Stability via DSC
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Objective: Determine the melting point and onset of thermal decomposition.
¢ Instrument: Differential Scanning Calorimeter (e.g., TA Instruments Q2000).
o Sample Prep: Weigh 2-5 mg of sample into a Tzero aluminum pan.

o Crucial Step: Use a hermetically sealed lid with a pinhole to allow volatile escape without
sublimation interference.

» Method:

o Equilibrate at 25°C.

o Ramp 10°C/min to 250°C.

o Purge gas: Nitrogen (50 mL/min).
e Analysis:

o ldentify endotherm onset (

)-
o Identify exotherm onset (

).

o Acceptance Criteria: Single sharp endotherm. Any pre-melting endotherms indicate
solvates or impurities.

Protocol: Forced Degradation (Stress Testing)

Objective: Validate the stability-indicating HPLC method and determine degradation kinetics.
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Stress Condition Conditions Duration Expected Outcome
Minimal degradation
Acid Hydrolysis 0.1 N HCI, 60°C 24 Hours (Amine protonation
protects).
i Moderate degradation
Base Hydrolysis 0.1 N NaOH, 60°C 24 Hours ) o
(Phenoxide oxidation).
o High degradation
Oxidation 3% H202, RT 4 Hours ] )
(Quinone formation).
) Slight discoloration
Thermal 60°C, Solid State 7 Days o
(Surface oxidation).
. . Moderate degradation
Photostability 1.2 million lux hours -

(Protect from light).

Visualization: Stability Testing Workflow
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Caption: Workflow for assessing the thermodynamic stability and identifying degradation

products.

Part 5: Handling & Storage Recommendations

Based on the thermodynamic profile, the following storage conditions are mandatory to

maintain >98% purity over 12 months.

o Temperature: Store at 2—8°C (Refrigerated). The reaction rate of oxidation is significantly

suppressed at low temperatures (Arrhenius equation).

+ Atmosphere: Store under Inert Gas (Argon or Nitrogen). The primary degradation driver is

atmospheric oxygen.
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o Container: Amber glass or opaque HDPE to prevent photolysis.

e Moisture: Keep desiccated. While not highly hygroscopic, moisture can catalyze hydrolysis
or facilitate oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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